Cas no 62100-59-8 (Benz[g]isoquinolin-5-amine, 1,2,3,4-tetrahydro-)

• Product Name: Benz[g]isoquinolin-5-amine, 1,2,3,4-tetrahydro-
• CAS No: 62100-59-8
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• CID: 458094
• PubChem ID: 20361702
• Update Time: 2025-04-19

Benz[g]isoquinolin-5-amine, 1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Benz[g]isoquinolin-5-amine, 1,2,3,4-tetrahydro-
• 1,2,3,4-tetrahydrobenzo[g]isoquinolin-5-amine
• DTXSID90606050
• RHHGYHRODJBTOB-UHFFFAOYSA-N
• SCHEMBL11629542
• 62100-59-8
• 5-amino-1,2,3,4-tetrahydrobenzo[g]isoquinoline

• Inchi： 1S/C13H14N2/c14-13-11-4-2-1-3-9(11)7-10-8-15-6-5-12(10)13/h1-4,7,15H,5-6,8,14H2
• InChI Key： RHHGYHRODJBTOB-UHFFFAOYSA-N
• SMILES： N1CCC2C(=C3C=CC=CC3=CC=2C1)N

Computed Properties

• Exact Mass: 198.11582
• Monoisotopic Mass: 198.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05